1. Home
  2. Product
  3. Reference Standards
  4. MK-571-d6 Sodium Salt
MK-571-d6 Sodium Salt MK-571-d6 Sodium Salt
Brand Name: Vulcanchem
CAS No.: 1263184-04-8
VCID: VC0024173
InChI: InChI=1S/C26H27ClN2O3S2.Na/c1-29(2)24(30)12-14-33-26(34-15-13-25(31)32)20-5-3-4-18(16-20)6-10-22-11-8-19-7-9-21(27)17-23(19)28-22;/h3-11,16-17,26H,12-15H2,1-2H3,(H,31,32);/q;+1/p-1/i1D3,2D3;
SMILES: CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)[O-].[Na+]
Molecular Formula: C26H26ClN2NaO3S2
Molecular Weight: 543.101

MK-571-d6 Sodium Salt

CAS No.: 1263184-04-8

Reference Standards

VCID: VC0024173

Molecular Formula: C26H26ClN2NaO3S2

Molecular Weight: 543.101

MK-571-d6 Sodium Salt - 1263184-04-8

CAS No. 1263184-04-8
Product Name MK-571-d6 Sodium Salt
Molecular Formula C26H26ClN2NaO3S2
Molecular Weight 543.101
IUPAC Name sodium;3-[[3-[bis(trideuteriomethyl)amino]-3-oxopropyl]sulfanyl-[3-[2-(7-chloroquinolin-2-yl)ethenyl]phenyl]methyl]sulfanylpropanoate
Standard InChI InChI=1S/C26H27ClN2O3S2.Na/c1-29(2)24(30)12-14-33-26(34-15-13-25(31)32)20-5-3-4-18(16-20)6-10-22-11-8-19-7-9-21(27)17-23(19)28-22;/h3-11,16-17,26H,12-15H2,1-2H3,(H,31,32);/q;+1/p-1/i1D3,2D3;
Standard InChIKey XNAYQOBPAXEYLI-RVVHJAHASA-M
SMILES CN(C)C(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)[O-].[Na+]
Synonyms 3-[[[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl][[3-(dimethylamino-d6)-3-oxopropyl]thio]methyl]thio]propanoic Acid Sodium Salt; L 660711-d6 Sodium Salt ;
PubChem Compound 57369292
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19